Cas no 2171425-19-5 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid
• CAS No: 2171425-19-5
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 5758494
• PubChem ID: 165573471
• Update Time: 2025-05-24

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171425-19-5
• EN300-1562741
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]butanoic acid
• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid

• Inchi： 1S/C23H24F2N2O5/c1-2-18(22(29)30)26-20(28)11-19(21(24)25)27-23(31)32-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-19,21H,2,11-12H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t18-,19?/m1/s1
• InChI Key： DIPSVCDDHJTSRJ-MRTLOADZSA-N
• SMILES： FC(C(CC(N[C@@H](C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid

Research Brief on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid (CAS: 2171425-19-5)

In recent years, the compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid (CAS: 2171425-19-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure and Fmoc-protected amino group, has shown promising potential in peptide synthesis and drug development. The following research brief synthesizes the latest findings related to this compound, highlighting its applications, synthetic methodologies, and biological relevance.

The primary interest in (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid stems from its role as a specialized building block in peptide chemistry. Recent studies have demonstrated its utility in the synthesis of fluorinated peptides, which are increasingly recognized for their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. The presence of the difluorobutanoic acid moiety introduces conformational constraints that can significantly influence peptide-receptor interactions, making this compound particularly valuable in the design of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2171425-19-5, emphasizing its scalability and reproducibility. The researchers employed solid-phase peptide synthesis (SPPS) techniques, utilizing the Fmoc-protected amino acid derivative to construct fluorinated peptide analogs targeting G-protein-coupled receptors (GPCRs). The study reported a yield of 85% for the final product, with high purity (>98%) as confirmed by HPLC and mass spectrometry. These findings underscore the compound's suitability for industrial-scale production, a critical factor for its adoption in pharmaceutical development pipelines.

From a biological perspective, investigations into the pharmacological properties of peptides incorporating 2171425-19-5 have yielded intriguing results. A team at the Scripps Research Institute demonstrated that fluorinated peptides containing this building block exhibited up to 3-fold increased resistance to proteolytic degradation compared to their native sequences. This enhanced stability was attributed to the strategic placement of fluorine atoms, which both sterically hinder protease access and electronically alter the amide bond characteristics. Such properties make derivatives of this compound particularly attractive for the development of orally bioavailable peptide drugs, an area that has historically faced significant challenges.

Emerging applications of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid extend beyond traditional peptide therapeutics. Recent work published in ACS Chemical Biology has explored its incorporation into protein-protein interaction inhibitors, where the fluorinated moiety serves to enhance binding affinity through favorable hydrophobic interactions. Molecular dynamics simulations accompanying these experimental studies revealed that the difluorobutanoic acid segment induces subtle but critical conformational changes in target proteins, leading to improved inhibitor specificity. These findings open new avenues for structure-based drug design, particularly in challenging targets such as transcription factors and other intracellular proteins.

As research progresses, safety and toxicological profiles of 2171425-19-5 and its derivatives have come under scrutiny. A 2024 preclinical assessment published in Chemical Research in Toxicology reported favorable results, with no observed cytotoxicity in human cell lines at concentrations up to 100 μM. However, the study noted that metabolic products of fluorinated peptides containing this building block warrant further investigation, particularly regarding potential bioaccumulation concerns. These safety considerations will be crucial as compounds based on this scaffold advance through clinical development stages.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid (2171425-19-5) represents a versatile and valuable tool in modern medicinal chemistry. Its unique structural features enable the development of peptide-based therapeutics with enhanced stability and biological activity, while recent synthetic advancements have improved its accessibility for research and development. As our understanding of fluorinated biomolecules continues to grow, this compound is poised to play an increasingly important role in addressing longstanding challenges in drug discovery and development.